![molecular formula C13H18ClNO3S B272698 N-allyl-3-butoxy-4-chlorobenzenesulfonamide](/img/structure/B272698.png)
N-allyl-3-butoxy-4-chlorobenzenesulfonamide
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Overview
Description
N-allyl-3-butoxy-4-chlorobenzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been explored in detail.
Scientific Research Applications
N-allyl-3-butoxy-4-chlorobenzenesulfonamide has been widely studied for its potential applications in scientific research. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of N-allyl-3-butoxy-4-chlorobenzenesulfonamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis. Additionally, this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various bacterial and fungal strains. Additionally, this compound has been shown to induce apoptosis in cancer cells. However, the physiological effects of this compound have not been extensively studied.
Advantages and Limitations for Lab Experiments
N-allyl-3-butoxy-4-chlorobenzenesulfonamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has been shown to have potent antibacterial, antifungal, and anticancer properties, making it a promising candidate for the development of new therapies.
However, there are also limitations to the use of this compound in lab experiments. This compound has not been extensively studied in vivo, and its physiological effects are not fully understood. Additionally, the potential side effects of this compound are not well documented.
Future Directions
There are several potential future directions for research on N-allyl-3-butoxy-4-chlorobenzenesulfonamide. One area of research could focus on the development of new antibiotics and antifungal agents based on the structure of this compound. Additionally, further studies could explore the potential anticancer properties of this compound, and its potential use in cancer therapy. Finally, studies could be conducted to better understand the physiological effects of this compound, and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been explored in detail. This compound has been shown to have antibacterial, antifungal, and anticancer properties, making it a promising candidate for the development of new therapies. However, further research is needed to fully understand the physiological effects and potential side effects of this compound.
Synthesis Methods
N-allyl-3-butoxy-4-chlorobenzenesulfonamide can be synthesized using various methods. One of the most commonly used methods involves the reaction of 4-chlorobenzenesulfonyl chloride with sodium butoxide in the presence of allyl bromide. The resulting product is then purified using column chromatography to obtain this compound.
properties
Molecular Formula |
C13H18ClNO3S |
---|---|
Molecular Weight |
303.81 g/mol |
IUPAC Name |
3-butoxy-4-chloro-N-prop-2-enylbenzenesulfonamide |
InChI |
InChI=1S/C13H18ClNO3S/c1-3-5-9-18-13-10-11(6-7-12(13)14)19(16,17)15-8-4-2/h4,6-7,10,15H,2-3,5,8-9H2,1H3 |
InChI Key |
DLUTVRFTYAAOJD-UHFFFAOYSA-N |
SMILES |
CCCCOC1=C(C=CC(=C1)S(=O)(=O)NCC=C)Cl |
Canonical SMILES |
CCCCOC1=C(C=CC(=C1)S(=O)(=O)NCC=C)Cl |
Origin of Product |
United States |
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